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An In-Depth Technical Guide to the Characterization of Glycerol 1,3-Dimethacrylate

Introduction: The Versatile Crosslinker

Glycerol 1,3-dimethacrylate (GDMA) is a difunctional monomer that has garnered significant
interest across various scientific disciplines, particularly in polymer chemistry, biomaterials, and
drug delivery. Its structure, featuring a central glycerol backbone with a reactive hydroxyl group
and two terminal methacrylate moieties, imparts a unique combination of hydrophilicity and
crosslinking capability. This makes it an invaluable component in the synthesis of hydrogels,
dental composites, and specialized polymer networks.[1] In drug development, polymers
derived from GDMA are explored for creating controlled-release nano-carriers, leveraging their
biocompatibility and tunable properties.[2][3]

This guide provides a comprehensive overview of the essential techniques for the thorough
characterization of Glycerol 1,3-Dimethacrylate, ensuring its identity, purity, and suitability for
research and development applications. As senior application scientists, we emphasize not just
the "how" but the "why," grounding each protocol in the fundamental principles that ensure data
integrity and reproducibility.
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Part 1: Physicochemical and Structural Identity

A foundational characterization of any chemical entity begins with verifying its fundamental
physical properties and confirming its molecular structure. These initial data points serve as the
primary identifiers and are crucial for quality control.

Core Physicochemical Properties

The initial assessment involves compiling the key physical constants of GDMA. These values
are critical for handling, storage, and downstream formulation processes. For instance,
knowing the boiling point is essential for purification via distillation, while density is vital for
accurate measurements when preparing solutions.

Property Value Source(s)
CAS Number 1830-78-0 [41[5]
Molecular Formula C11H160s5 [5]1[6]
Molecular Weight 228.24 g/mol [51[6]
Appearance Viscous Liquid [71[8]
Density ~1.12 g/mL at 25 °C [9][10]
Boiling Point 120 °C at 1 mm Hg [7109]
Melting Point -33°C [1114]
Refractive Index (n20/D) ~1.472 [9][10]
Flash Point 113 °C (closed cup)

Molecular Structure Visualization

A visual representation of the molecule is essential for understanding its chemical reactivity and
interpreting spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. lookchem.com [lookchem.com]

e 2. Synthesis of cross-linked carboxyl poly(glycerol methacrylate) and its application for the
controlled release of doxorubicin - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 3. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7721760/docs?utm_src=pdf-body-img#characterization-of-glycerol-1-3-dimethacrylate
https://www.benchchem.com/product/b7721760?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://pubmed.ncbi.nlm.nih.gov/22884627/
https://pubmed.ncbi.nlm.nih.gov/22884627/
https://www.researchgate.net/figure/a-A-see-and-treat-micelles-nano-drug-delivery-crosslinked-by-glycerol-dimethacrylate_fig3_332117245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

4. Glycerol 1,3-dimethacrylate | CAS#:1830-78-0 | Chemsrc [chemsrc.com]

5. Glycerol 1,3-dimethacrylate | C11H1605 | CID 74594 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. datasheets.scbt.com [datasheets.scbt.com]

e 7. chemicalbook.com [chemicalbook.com]

e 8. GLYCEROL 1,3-DIMETHACRYLATE | 28497-59-8 [chemicalbook.com]
e 9. GLYCEROL 1,3-DIMETHACRYLATE | 1830-78-0 [chemicalbook.com]
e 10. chemwhat.com [chemwhat.com]

o To cite this document: BenchChem. ["characterization of Glycerol 1,3-Dimethacrylate"].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721760/docs#characterization-of-glycerol-1-3-
dimethacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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